Cas no 95577-45-0 (4-Cyanohexanoic acid)
4-Cyanohexanoic acid structure
Product Name:4-Cyanohexanoic acid
CAS No:95577-45-0
MF:C7H11NO2
MW:141.167742013931
CID:2819123
Update Time:2023-08-07
4-Cyanohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-CYANOHEXANOIC ACID
- Hexanoic acid, 4-cyano-
- 4-Cyanohexanoic acid
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- Inchi: 1S/C7H11NO2/c1-2-6(5-8)3-4-7(9)10/h6H,2-4H2,1H3,(H,9,10)
- InChI Key: POEBUGOSTMIOMX-UHFFFAOYSA-N
- SMILES: OC(CCC(C#N)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 156
- XLogP3: 0.7
- Topological Polar Surface Area: 61.1
4-Cyanohexanoic acid Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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